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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)-2-butanone

CAS No.: 27044-53-7

Cat. No.: B2794438

Get Quote

An in-depth, field-proven guide to the safe handling, operational logistics, and disposal of 3-(3-
Chlorophenoxy)-2-butanone (CAS: 27044-53-7). As a Senior Application Scientist, I have

structured this protocol to move beyond basic safety data sheets (SDS), providing you with the

mechanistic causality behind our safety recommendations to ensure a self-validating, highly

secure laboratory environment.

Chemical Identity & Operational Context
3-(3-Chlorophenoxy)-2-butanone is a highly functionalized chlorinated aromatic ketone. In

drug development and agrochemical synthesis, it serves as a critical electrophilic building

block. However, the exact structural features that make it synthetically valuable—the electron-

withdrawing chlorophenoxy group and the reactive carbonyl center—also dictate its hazard

profile.

Table 1: Physicochemical Properties & Operational Implications
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Property Value Operational Implication

CAS Number 27044-53-7
Primary identifier for inventory

and waste tracking.

Molecular Formula C₁₀H₁₁ClO₂

High carbon/chlorine ratio

dictates strict segregation into

halogenated waste streams

[4].

Molecular Weight 198.65 g/mol

Required for precise

stoichiometric calculations

during scale-up.

Functional Groups Ketone, Aryl Chloride, Ether

Highly susceptible to

nucleophilic attack; strictly

incompatible with strong bases

and oxidizers.

Mechanistic Hazard Profile: The Science of
Exposure
To design an effective safety protocol, we must first understand the molecular pathology of the

compound. Chlorophenoxy derivatives are not generic irritants; they possess specific

biochemical targets.

Systemic Toxicity via Inhalation: Chlorophenoxy compounds exhibit dose-dependent toxicity

by uncoupling oxidative phosphorylation in mitochondria and disrupting acetyl-CoA

metabolism [1]. This metabolic interference can lead to severe metabolic acidosis and, in

extreme exposure cases, rhabdomyolysis[2].

Dermal Penetration & Neuropathy: The lipophilic nature of the chlorophenoxy ether linkage

allows the molecule to rapidly bypass the stratum corneum. Prolonged or repeated dermal

exposure is clinically linked to progressive mixed sensory-motor peripheral neuropathy [1].

Local Tissue Irritation: The electrophilic carbonyl carbon, activated by the electron-

withdrawing effects of the aromatic ring, readily reacts with nucleophilic residues (e.g.,
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amines, thiols) in epidermal proteins, causing severe contact dermatitis [3].

Dermal Contact

Cell Membrane Damage

Sensory-Motor Neuropathy

Inhalation

Mitochondrial Uncoupling

Systemic Toxicity

PPE: Nitrile & Respirator
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Mechanistic pathway of chlorophenoxy toxicity and targeted PPE intervention.

Personal Protective Equipment (PPE) Matrix
Because chlorinated aromatics rapidly degrade standard laboratory elastomers, generic PPE is

insufficient. The following matrix outlines the required defense layers based on the compound's

permeation kinetics.

Table 2: Required PPE and Scientific Justification
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Protection Zone
Required
Equipment

Material
Specification

Mechanistic
Justification

Hand Protection
Double-layered

Gloves

Inner: Nitrile (4

mil)Outer: Neoprene

(8 mil)

Chlorinated aromatics

rapidly permeate

natural rubber latex.

Neoprene provides

superior resistance to

halogenated organics

[3].

Eye/Face
Chemical Goggles +

Shield

ANSI Z87.1 compliant,

splash-proof

Prevents aerosolized

droplet contact. The

compound is a severe

ocular irritant capable

of causing corneal

damage.

Respiratory Half-Face Respirator

NIOSH-approved with

Organic Vapor (OV)

cartridges

Required only if

handling outside a

certified fume hood or

during a spill.

Mitigates inhalation of

volatile ketone vapors.

Body Lab Coat & Apron

Flame-resistant (FR)

cotton coat +

Polyethylene apron

Prevents dermal

absorption through

contaminated clothing,

directly mitigating the

risk of peripheral

neuropathy.

Standard Operating Procedure: Handling & Transfer
To ensure a self-validating safety system, every handling step must include a verification check.

Follow this protocol for weighing and transferring 3-(3-Chlorophenoxy)-2-butanone.

Step 1: Pre-Operational Verification
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Verify that the chemical fume hood is operating with a minimum face velocity of 80–100 feet

per minute (fpm).

Clear the hood of incompatible materials, specifically strong oxidizing agents (e.g.,

peroxides, permanganates) and strong bases.

Step 2: Environmental Isolation & Purging

Place the reagent bottle inside the fume hood.

If the compound has been stored long-term, purge the headspace of the reaction vessel with

an inert gas (N₂ or Argon) to displace oxygen and ambient moisture, preventing hydrolytic

degradation of the ketone functionality.

Step 3: Material Transfer

Use a grounded, anti-static stainless steel or PTFE spatula for transfer.

Weigh the material directly into a tared, sealable reaction vial inside the fume hood using a

draft-shielded analytical balance. Do not transport open containers across the laboratory.

Step 4: Post-Transfer Decontamination

Wipe down the exterior of the reagent bottle and the balance pan with a solvent compatible

with chlorinated organics (e.g., a small amount of isopropanol on a lint-free wipe) before

removing your outer gloves.

Spill Management & Decontamination Workflow
In the event of a localized spill, rapid containment is critical to prevent the aerosolization of the

chlorophenoxy compound.

1. Isolate Area 2. Ventilate 3. Inert Absorbent 4. Halogenated Waste

Click to download full resolution via product page

Step-by-step operational workflow for managing localized chemical spills.
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Execution Protocol:

Isolate Area: Immediately halt operations, alert personnel in the vicinity, and establish a 5-

foot perimeter.

Ventilate: Ensure the fume hood sash is fully open to maximize exhaust. If the spill is outside

the hood, don the NIOSH-approved OV respirator immediately.

Apply Inert Absorbent: Cover the spill with an inert, non-combustible absorbent such as

vermiculite or diatomaceous earth. Crucial Note: Never use combustible absorbents (like

sawdust) with chlorinated compounds, as exothermic decomposition can occur.

Neutralize & Collect: Sweep the absorbed mixture using a non-sparking polypropylene brush

and dustpan.

Decontaminate Surface: Wash the spill surface with a mild alkaline detergent solution (e.g.,

5% sodium carbonate) to neutralize any residual acidic byproducts, followed by a water

rinse.

Waste Disposal Plan
Improper disposal of chlorinated aromatics poses severe environmental hazards and regulatory

liabilities.

Segregation: 3-(3-Chlorophenoxy)-2-butanone waste, including contaminated vermiculite

and gloves, must be strictly segregated into designated "Halogenated Organic Waste"

containers.

Containment: Use high-density polyethylene (HDPE) or amber glass carboys equipped with

vented caps to prevent pressure build-up from potential off-gassing.

Labeling: Labels must explicitly state "Contains Halogenated Organics: 3-(3-
Chlorophenoxy)-2-butanone" to ensure the waste management facility routes the material

for high-temperature incineration rather than standard chemical processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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